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Compound of Interest

Compound Name: Cyclonite

cat. No.: B1669417

Immediate Safety Advisory: Cyclonite, also known as RDX, is a powerful and sensitive high
explosive.[1] It must be handled with extreme caution by trained personnel. Improper handling
or disposal can lead to violent decomposition or detonation, initiated by shock, friction, heat, or
static discharge.[2][3] Always consult your institution's Environmental Health and Safety (EHS)
department and adhere to all local, state, and federal regulations before handling or disposing
of Cyclonite.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals on the proper management and disposal of Cyclonite waste.

Pre-Disposal Handling and Storage in the Laboratory

Proper handling and storage are critical to ensure safety prior to disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses or goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[3][4]

e Prevent Contamination: Avoid contact with sensitizing materials like sand, glass, grit, and
metal fragments.[3]

o Desensitization: For storage and handling, RDX should be kept wetted with water (typically
not less than 15% water by mass) to desensitize it.[3]

e Avoid Ignition Sources: Keep away from heat, sparks, open flames, and other ignition
sources. Detonation can be initiated by sudden shock, high temperature, and/or friction.[5]
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e Chemical Incompatibilities: Avoid contact with strong oxidizers, combustibles, alkalis
(especially at elevated temperatures), and strong acids.[1][3][5]

Step-by-Step Laboratory-Scale Disposal Procedure

For small quantities of Cyclonite waste generated in a research setting, the primary goal is to
ensure it is managed as a hazardous waste by qualified professionals.

o Characterize the Waste: Identify all components of the waste stream. Determine if the
Cyclonite is pure, in solution, or mixed with other materials.

o Segregate the Waste: Do not mix Cyclonite waste with other waste streams. Keep itin a
dedicated, clearly labeled, and compatible container.

o Neutralize and Stabilize (If Required and Trained): For certain waste streams, a
neutralization or stabilization step may be necessary. This should only be performed by
personnel with specific training in energetic materials. For instance, old or potentially
unstable Cyclonite should not be handled. Contact your EHS office or a specialized disposal
service immediately. NEVER attempt to manually open a container of old or crystallized
energetic material.[2]

o Wetting (Desensitization): Ensure the waste material is sufficiently wetted with water to
minimize sensitivity to shock and friction.[3]

o Packaging:
o Use a robust, sealed container that is compatible with the waste.

o Clearly label the container with "Hazardous Waste," "Reactive," "Explosive," and list the
chemical contents, including "Cyclonite (RDX)" and its concentration.

» Contact Hazardous Waste Professionals: Arrange for pickup and disposal through your
institution's EHS department or a licensed hazardous waste disposal contractor. Cyclonite
waste is regulated as a hazardous waste and must be disposed of at an approved
Treatment, Storage, and Disposal Facility (TSDF).[3][5]

Spill Management
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In the event of a spill, immediate and cautious action is required.

Eliminate Ignition Sources: Immediately remove all sources of ignition (sparks, flames, heat)
from the area.[4]

 |solate the Area: Evacuate all non-essential personnel. For a small spill, an initial isolation
distance of 500 meters (1/3 mile) is recommended. For a large spill, this increases to 800
meters (1/2 mile).[4]

e Do Not Touch: Do not touch or walk through the spilled material.[4]

o Contact Specialists: Spill cleanup should only be performed by qualified specialists.[5]
Contact your institution's emergency response team or EHS department.

o Prohibited Actions:DO NOT wash the spill into a sewer or confined space, as this creates a
significant explosion hazard.[5]

Advanced Disposal Technologies

For larger quantities or environmental remediation, several advanced technologies are
employed. These methods are typically conducted at specialized facilities.

e Incineration: While historically common, methods like rotary kiln or fluidized bed incineration
can release contaminants and are less favored now.[6]

e Chemical Destruction:

o Alkaline Hydrolysis: This process uses caustic solutions to effectively break down RDX in
wastewater and soil.[7][8][9]

o Ultraviolet (UV) Oxidation: UV light, often combined with hydrogen peroxide, is effective for
treating RDX-contaminated water.[6][8]

o Bioremediation: Methods such as composting have been successful in degrading RDX in
contaminated soil.[6] Two-stage anoxic and aerobic biological reactors can also treat RDX in
wastewater.[10]
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o Adsorption: Granular activated carbon (GAC) is widely used to remove RDX from
contaminated water sources.[6][7]

Quantitative Safety and Disposal Data

The following table summarizes key quantitative data for the safe handling and disposal of
Cyclonite.
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Parameter Value /| Guideline Reference(s)
Occupational Exposure Limits
NIOSH Recommended
Exposure Limit (REL) - 10-hr 1.5 mg/m3 [5][11]
TWA
NIOSH Short Term Exposure
o ) 3.0 mg/m3 [5][11]

Limit (STEL) - 15-min
ACGIH Threshold Limit Value

0.5 mg/m3 [5]
(TLV) - 8-hr TWA
Emergency Response
Small Spill Isolation Distance 500 meters (1/3 mile) [4]
Large Spill Isolation Distance 800 meters (1/2 mile) [4]
Fire Evacuation Distance 1,600 meters (1 mile) [4]
Environmental & Treatment
Data
EPA Lifetime Drinking Water

0.002 mg/L [11]

Advisory

Composting Efficacy (Soil)

Reduced from 884 mg/kg to
<2.9 mg/kg in 6 months

[6]

Alkaline Hydrolysis Half-Life
(Water)

Approximately 0.25 hours
(from 10,000 pg/L to <20 pg/L)

[7]

UV Photolysis Half-Life

(Wastewater)

3.7 minutes (at 23.9 mg/L)

[8]

Disposal Workflow

The logical flow for making decisions regarding Cyclonite disposal is outlined below.
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Caption: Logical workflow for the safe handling and disposal of Cyclonite waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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